(2E,6E)-4-Ethyl-2,6-bis(3-pyridylmethylene)cyclohexan-1-one

• CAS No.: 296792-62-6
• Product Name: (2E,6E)-4-Ethyl-2,6-bis(3-pyridylmethylene)cyclohexan-1-one
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol
• IUPAC Name: (2E,6E)-4-ethyl-2,6-bis(pyridin-3-ylmethylidene)cyclohexan-1-one
• Standard InChI: InChI=1S/C20H20N2O/c1-2-15-9-18(11-16-5-3-7-21-13-16)20(23)19(10-15)12-17-6-4-8-22-14-17/h3-8,11-15H,2,9-10H2,1H3/b18-11+,19-12+
• Standard InChIKey: MMBSCBVEHMETSA-GDAWTGGTSA-N
• Isomeric SMILES: CCC1C/C(=C\C2=CN=CC=C2)/C(=O)/C(=C/C3=CN=CC=C3)/C1
• SMILES: CCC1CC(=CC2=CN=CC=C2)C(=O)C(=CC3=CN=CC=C3)C1
• Canonical SMILES: CCC1CC(=CC2=CN=CC=C2)C(=O)C(=CC3=CN=CC=C3)C1
• Description: The p160 steroid receptor coactivator (SRC) family, SRC-1/NCOA1, SRC-2/NCOA2/TIF2/GRIP1, and SRC-3/NCOA3/AIB1/RAC3/ACTR/pCIP, interact with nuclear receptors and other transcription factors to drive target gene expression and integrate growth signaling pathways on which cancer cells rely. MCB-613 is a small molecule stimulator of SRC-1, SRC-2, and SRC-3 that has been used to disrupt cancer cell homeostatic dependence on SRCs. MCB-613 can increase the interaction of SRCs with the coactivators CBP and CARM1 and can induce ER stress coupled to the generation of reactive oxygen species. Overactivation of SRCs by 1-7 µM MCB-613 was shown to selectively and dose dependently induce paraptosis in a variety of cancer cells in vitro but not in normal cells. At 20 mg/kg, MCB-613 was also shown to inhibit tumor growth in an MCF-7 breast cancer xenograft model in mice.
• Synonyms: 4-​ethyl-​2,​6-​bis(3-​pyridinylmethylene)​-cyclohexanone
• Reference: 1.Wang, L.,Yu, Y.,Chow, D.C., et al. Characterization of a steroid receptor coactivator small molecule stimulator that overstimulates cancer cells and leads to cell stress and death. Cancer Cell 28, 240-252 (2015).
• PubChem Compound: 2175947
• Last Modified: Nov 11 2021